![molecular formula C12H10N4OS B1517352 2-amino-5-methyl-7-phenyl[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one CAS No. 1105192-23-1](/img/structure/B1517352.png)
2-amino-5-methyl-7-phenyl[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one
Overview
Description
Scientific Research Applications
Anticancer Activity
Thiazole derivatives have been studied for their potential in cancer treatment. The core thiazole structure is present in many natural products and has shown a wide range of medicinal properties. Specifically, certain thiazole derivatives have demonstrated efficacy against breast cancer cell lines, suggesting that our compound may also possess anticancer properties .
Antibacterial and Antifungal Applications
Thiazole compounds are known to exhibit antibacterial and antifungal activities. This makes them valuable in the development of new antibiotics and antifungal agents, which is crucial in the fight against drug-resistant strains of bacteria and fungi .
Anti-inflammatory and Analgesic Properties
The anti-inflammatory and analgesic effects of thiazole derivatives make them candidates for the development of new pain relief medications. Their ability to modulate inflammatory pathways can be harnessed to treat various chronic pain conditions .
Antiviral and Anti-HIV Activities
Thiazole derivatives have shown promise as antiviral agents, including potential activity against HIV. This application is particularly important for the development of new therapies for viral infections that are currently difficult to treat .
Neuromodulation
Thiazoles can act as ligands for various receptors in the nervous system, indicating potential applications in neuromodulation. This could lead to the development of drugs targeting neurological disorders or conditions related to neurotransmitter dysregulation .
Organic Electronics
The rigid planar structure of thiazolo[4,5-d]pyridazin-4(5H)-one derivatives makes them suitable for use in organic electronics, particularly as semiconductors in plastic electronics. Their high oxidative stability and efficient intermolecular π–π overlap are desirable features for materials used in organic photovoltaics .
Mechanism of Action
Thiazolo[4,5-d]pyrimidin-7(6H)-ones have been evaluated as anticancer agents, with some compounds demonstrating potent cytotoxicity and topoisomerase I inhibitory activity . They cause DNA damage during cell replication by stabilizing the topoisomerase I/DNA complex, thus efficiently inhibiting the proliferation of cancer cells .
Future Directions
properties
IUPAC Name |
2-amino-5-methyl-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4OS/c1-16-11(17)9-10(18-12(13)14-9)8(15-16)7-5-3-2-4-6-7/h2-6H,1H3,(H2,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMHWPSNQNRYHOP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C(=N1)C3=CC=CC=C3)SC(=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-5-methyl-7-phenyl[1,3]thiazolo[4,5-d]pyridazin-4(5H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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